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Compound of Interest

Compound Name: 5-Methylaminothiazole

Cat. No.: B15146193

A note on nomenclature: The term "5-Methylaminothiazole" is ambiguous and does not
correspond to a commonly registered chemical substance with a dedicated CAS number. The
most plausible interpretation for researchers and scientists is 2-Amino-5-methylthiazole, a
significant heterocyclic building block in medicinal chemistry. This guide will focus on this well-
documented compound.

IUPAC Name: 5-methyl-1,3-thiazol-2-amine[1] CAS Number: 7305-71-7[1]

This technical guide provides a comprehensive overview of 2-Amino-5-methylthiazole,
including its chemical properties, synthesis protocols, and its role as a key intermediate in the
synthesis of the non-steroidal anti-inflammatory drug (NSAID), Meloxicam.

Physicochemical and Quantitative Data

The following table summarizes the key physicochemical properties of 2-Amino-5-
methylthiazole.
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Property Value Source
Molecular Formula C4H6N2S [1112]
Molecular Weight 114.17 g/mol [1]12]
Appearance White to light yellow crystalline 1]
powder

Melting Point 93-98 °C [4]
Solubility Soluble in Methanol [3]

pKa 5.42 £ 0.10 (Predicted) [3]

InChl=1S/C4H6N2S/c1-3-2-6-
InChl [1]
4(5)7-3/h2H,1H3,(H2,5,6)

SMILES CC1=CN=C(S1)N [1]

Experimental Protocols

Detailed methodologies for the synthesis of 2-Amino-5-methylthiazole and its subsequent use
in the synthesis of Meloxicam are outlined below.

Synthesis of 2-Amino-5-methylthiazole from 2-Chloropropionaldehyde and Thiourea

This method involves the cyclocondensation reaction of 2-chloropropionaldehyde with thiourea.
o Materials: 2-chloropropionaldehyde, thiourea, 25% sodium hydroxide aqueous solution.

e Procedure:

o To an aqueous solution containing 2-chloropropionaldehyde, add thiourea in a molar ratio
of approximately 1:1.[5]

o Heat the reaction mixture to a temperature between 60-80°C and maintain for 3 hours with
stirring.[5]

o After the reaction is complete, cool the solution to room temperature.[5]
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o Neutralize the reaction solution by the dropwise addition of a 25% sodium hydroxide
agueous solution. This will precipitate the crystals of 2-amino-5-methylthiazole.[5]

o The resulting crystals are then collected by filtration and can be vacuum dried.[5]

« Yield: This method has been reported to achieve a yield of up to 92.0% based on thiourea.[5]
Synthesis of Meloxicam from 2-Amino-5-methylthiazole
2-Amino-5-methylthiazole is a key intermediate in the industrial synthesis of Meloxicam.[6][7][8]

o Materials: 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid ethyl ester-1,1-
dioxide, 2-amino-5-methylthiazole, dimethyl sulfoxide (DMSO), ethanol, tetrahydrofuran
(THF).

e Procedure:

o In a reaction flask, combine 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid
ethyl ester-1,1-dioxide (1 mol) and 2-amino-5-methylthiazole (approximately 1.2 mol).[9]

o Add dimethyl sulfoxide (DMSO) as a solvent and stir the mixture.[9]

o Heat the reaction mixture to approximately 189°C. During the reaction, ethanol will be
distilled off.[9]

o After about 3 hours, cool the reaction solution and add ethanol to precipitate the crude
product.[9]

o Filter the cooled mixture to obtain the crude Meloxicam.[9]

o The crude product can be recrystallized from tetrahydrofuran (THF) to yield high-purity
Meloxicam.[9]

« Yield: This synthesis route can achieve a yield of around 90%.[9]

Logical and Signaling Pathway Visualizations
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The following diagrams illustrate the synthetic workflow from 2-Amino-5-methylthiazole to
Meloxicam and the biological signaling pathway of Meloxicam's action.
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Caption: Synthetic workflow for Meloxicam production.
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Caption: Meloxicam's mechanism of action via COX-2 inhibition.

Biological Activities and Applications

2-Amino-5-methylthiazole and its derivatives exhibit a wide range of biological activities,
making them valuable scaffolds in drug discovery.

» Antioxidant Activity: Derivatives of 2-amino-5-methylthiazole have demonstrated significant
radical scavenging potential.[10] For instance, certain Schiff base derivatives have shown
notable scavenging effects against DPPH, hydroxyl, nitric oxide, and superoxide radicals.[10]

o Antimicrobial and Antifungal Properties: This class of compounds has been investigated for
its antimicrobial and antifungal effects.[11]

¢ Anti-inflammatory and Analgesic Potential: As a precursor to Meloxicam, 2-amino-5-
methylthiazole is integral to the production of a potent anti-inflammatory and analgesic drug.
[12]

» Broader Pharmacological Relevance: The 2-aminothiazole core is present in a variety of
therapeutic agents with activities including antiviral, antibacterial, anticancer, and anti-HIV
effects.[12][13][14]

In addition to its role in pharmaceuticals, 2-Amino-5-methylthiazole is also used in other
chemical applications, such as in the development of dye-sensitized solar cells.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Amino-5-methylthiazole | C4AH6N2S | CID 351770 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2-Amino-5-methylthiazole synthesis - chemicalbook [chemicalbook.com]

e 3. 2-Amino-5-methylthiazole CAS#: 7305-71-7 [m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3765794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3765794/
https://wap.guidechem.com/encyclopedia/2-amino-5-methylthiazole-dic15009.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9319503/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9319503/
https://www.scholarsresearchlibrary.com/articles/biological-and-medicinal-significance-of-2aminothiazoles.pdf
https://www.mdpi.com/1420-3049/26/5/1449
https://www.guidechem.com/question/how-to-synthesize-2-amino-5-me-id149249.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5317756.htm
https://www.benchchem.com/product/b15146193?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylthiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylthiazole
https://www.chemicalbook.com/synthesis/2-amino-5-methylthiazole.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5317756_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15146193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. iconpharmachem.com [iconpharmachem.com]

5. WO2001023340A1 - Method for preparing 2-chloropropionaldehyde and use of the same -
Google Patents [patents.google.com]

e 6. Meloxicam synthesis - chemicalbook [chemicalbook.com]

e 7. Improved synthesis of 2-amino-5-methylthiazole | Semantic Scholar [semanticscholar.org]
o 8. researchgate.net [researchgate.net]

e 9. CN102775401B - Synthesis method of meloxicam - Google Patents [patents.google.com]

e 10. Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing
1,3,4-Oxadiazole-2-thiol Moiety - PMC [pmc.ncbi.nlm.nih.gov]

e 11. Page loading... [wap.guidechem.com]

e 12. Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and
Antibacterial Candidates - PMC [pmc.ncbi.nlm.nih.gov]

» 13. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
e 14. mdpi.com [mdpi.com]

e 15. Page loading... [guidechem.com]

e 16. 2-Amino-5-methylthiazole | 7305-71-7 [chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Amino-5-
methylthiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15146193#5-methylaminothiazole-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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